Cas no 13956-52-0 (Serratriol)

• Product Name: Serratriol
• CAS No: 13956-52-0
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 195326
• PubChem ID: 91895439
• Update Time: 2025-07-13

Serratriol Chemical and Physical Properties

Names and Identifiers

• Serratriol
• (3S,4S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)-4-(hydroxymethyl)-4,6a,10,10,13a,15b-hexamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1H-cyclohepta[1,2-a:5,4-a\']dinaphthalen
• [ "" ]
• (3S,4S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-Eicosahydro-4-(hydroxymethyl)-4,6a,10,10,13a,15b-hexamethyl-1H-cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11-diol
• DTXSID501098267
• AKOS032962314
• FS-10331
• 13956-52-0
• (3S,6R,7S,8S,11R,12S,15S,16R,19S,21R)-7-(hydroxymethyl)-3,7,11,16,20,20-hexamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-ene-8,19-diol
• 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-3,11-diol, 2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4-(hydroxymethyl)-4,6a,10,10,13a,15b-hexamethyl-, (3S,4S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)-
• (1S,6R,8S,11R,12S,15S,16R,19S,20S,21R)-20-(HYDROXYMETHYL)-1,7,7,11,16,20-HEXAMETHYLPENTACYCLO[13.8.0.0(3),(1)(2).0?,(1)(1).0(1)?,(2)(1)]TRICOS-3-ENE-8,19-DIOL
• (3S,4S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-Eicosahydro-4-(hydroxymethyl)-4,6a,10,10,13a,15b-hexamethyl-1H-cyclohepta[1,2-a:5,4-aa(2)]dinaphthalene-3,11-diol
• (4S)-C(14a)-Homo-27-norgammacer-14-ene-3beta,21alpha,24-triol

• Inchi： 1S/C30H50O3/c1-26(2)21-9-7-19-17-27(3)14-11-23-29(5,16-13-25(33)30(23,6)18-31)22(27)10-8-20(19)28(21,4)15-12-24(26)32/h7,20-25,31-33H,8-18H2,1-6H3/t20-,21-,22-,23+,24-,25-,27-,28+,29+,30+/m0/s1
• InChI Key： VYUNCIDAMBNEFU-WUKVYDFWSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)CC4=CC[C@H]5C(C)(C)[C@H](CC[C@]5(C)[C@H]4CC[C@H]23)O)[C@@]1(C)CO

Computed Properties

• Exact Mass: 458.376
• Monoisotopic Mass: 458.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 6.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 566.1±50.0 °C at 760 mmHg
• Flash Point: 232.0±24.7 °C
• PSA: 60.69000
• LogP: 6.11210
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Serratriol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Serratriol

Exploring Serratriol (CAS No. 13956-52-0): A Comprehensive Overview of Its Properties and Applications

In the realm of bioactive compounds, Serratriol (CAS No. 13956-52-0) has garnered significant attention due to its unique structural properties and potential applications. This triterpenoid derivative, often associated with natural sources, is increasingly studied for its multifaceted roles in health and wellness. Researchers and industry professionals alike are delving into its mechanisms, driven by growing interest in plant-derived bioactive molecules and their sustainable utilization.

The chemical identity of Serratriol is defined by its CAS registry number, 13956-52-0, which serves as a universal identifier for precise scientific communication. Structurally, it belongs to the triterpenoid family, characterized by a 30-carbon skeleton derived from squalene. This classification places it among compounds like beta-sitosterol and lupeol, which are widely researched for their bioactive potential. The presence of hydroxyl groups in its structure enhances its solubility and interaction with biological systems, making it a candidate for further exploration in nutraceuticals and functional ingredients.

Current trends in consumer preferences highlight a surge in demand for natural and sustainable ingredients, positioning Serratriol as a compound of interest. Online searches for terms like "natural triterpenoids benefits" or "plant-derived bioactive compounds" reflect this shift. Additionally, queries such as "Serratriol CAS 13956-52-0 uses" or "Serratriol vs. other triterpenoids" indicate a growing curiosity about its comparative advantages. These search patterns align with broader movements toward holistic health and eco-conscious sourcing, making Serratriol a relevant topic in both academic and commercial discussions.

From a biochemical perspective, Serratriol exhibits properties that may support cellular health and metabolic functions. Preliminary studies suggest its potential as an antioxidant, though rigorous clinical validation is still underway. Its mechanism of action, often compared to other triterpenoids like oleanolic acid, involves modulation of signaling pathways linked to inflammation and oxidative stress. Such attributes have spurred investigations into its inclusion in dietary supplements and skincare formulations, where natural actives are highly valued.

The industrial applications of Serratriol extend beyond health sectors. Its compatibility with green chemistry principles makes it a candidate for sustainable material science innovations. For instance, research into biopolymer enhancement or natural emulsifiers frequently references triterpenoids like Serratriol. This versatility addresses contemporary challenges in reducing synthetic additives while maintaining performance, a priority for environmentally conscious manufacturers.

Quality and sourcing are critical considerations for Serratriol (CAS No. 13956-52-0). As with many plant-derived compounds, variability in raw material quality can impact consistency. Advanced extraction techniques, such as supercritical CO2 extraction or enzymatic isolation, are being optimized to improve yield and purity. These methods align with the demand for clean-label ingredients, a dominant theme in today’s market.

In conclusion, Serratriol represents a compelling intersection of nature and science. Its CAS No. 13956-52-0 ensures precise identification, while its triterpenoid backbone offers a platform for diverse applications. Whether in health-focused formulations or sustainable material design, this compound exemplifies the potential of bioactive molecules to address modern needs. As research progresses, Serratriol is poised to become a staple in discussions about innovative, natural solutions.